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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B12371575 Get Quote

A Comprehensive Technical Guide to Cyanuric
Acid-13C3
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

properties of Cyanuric acid-13C3, an isotopically labeled compound crucial for a variety of

research applications, particularly in metabolic studies and as an internal standard for

quantitative analysis. This document outlines its core characteristics, experimental protocols for

its synthesis and analysis, and key chemical interactions.

Core Physical and Chemical Properties
Cyanuric acid-13C3 is a stable, isotopically labeled form of cyanuric acid where the three

carbon atoms in the triazine ring are replaced with the carbon-13 isotope. This labeling

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

analytical methods.[1]

Physical Properties
The physical characteristics of Cyanuric acid-13C3 are summarized in the table below. These

properties are essential for its handling, storage, and application in experimental settings.
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Property Value Source

Appearance White to off-white solid/powder

Melting Point >360 °C

Solubility

Soluble in DMSO.[2] Slightly

soluble in cold water, soluble in

hot water. Insoluble in cold

organic solvents like alcohol,

ether, and benzene.[3]

Chemical Properties
The chemical identity and key identifiers of Cyanuric acid-13C3 are presented below,

providing a comprehensive chemical profile.

Property Value Source

Chemical Formula ¹³C₃H₃N₃O₃ [4]

Molecular Weight 132.05 g/mol [4]

CAS Number 201996-37-4 [4]

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥95% [4][5]
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Experimental Protocols
Detailed methodologies are critical for the replication and validation of scientific findings. This

section provides protocols for the synthesis and solubility determination of Cyanuric acid-
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13C3.

Synthesis of Cyanuric Acid-13C3
Cyanuric acid-13C3 can be synthesized from ¹³C₃-cyanuric chloride. The following protocol is

adapted from a method used for preparing labeled internal standards for analytical testing.[6]

Materials:

¹³C₃-Cyanuric chloride

Acetonitrile

Water

Formic acid

Procedure:

Dissolve ¹³C₃-cyanuric chloride (45 mg, 244 µmol) in acetonitrile (7.5 ml).

Add water (2.5 ml) to the solution.

Acidify the solution with formic acid (100 µl).

Place the reaction mixture in an oil bath pre-heated to 65°C.

Stir the solution for 4 hours.

Upon completion, the mixture is worked up to yield Cyanuric acid-13C3 as a white powder.

The product's chemical and isotopic purity should be confirmed by mass spectrometry and

HPLC analysis.[6]

Determination of Aqueous Solubility
A general procedure for determining the solubility of an organic compound in water is as

follows:
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Materials:

Cyanuric acid-13C3

Distilled water

Small test tubes

Vortex mixer

Analytical balance

Centrifuge

HPLC or other suitable analytical instrument

Procedure:

Accurately weigh a small amount of Cyanuric acid-13C3 (e.g., 10 mg) and place it in a

small test tube.

Add a known volume of distilled water (e.g., 1 ml) to the test tube.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Allow the mixture to equilibrate at a controlled temperature (e.g., 25°C) for an extended

period (e.g., 24 hours) to ensure saturation.

Centrifuge the sample to pellet any undissolved solid.

Carefully remove an aliquot of the supernatant.

Dilute the supernatant with a suitable solvent and analyze the concentration of dissolved

Cyanuric acid-13C3 using a calibrated analytical method such as HPLC-UV.

The solubility is then calculated and expressed in mg/L or mol/L.

Chemical Behavior and Interactions
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Understanding the chemical behavior of Cyanuric acid-13C3 is essential for its application in

various scientific disciplines. This section explores its tautomerism and its significant interaction

with melamine.

Tautomerism of Cyanuric Acid
Cyanuric acid exists in a tautomeric equilibrium between the keto (isocyanuric acid) and enol

(cyanuric acid) forms. In solution, the keto form is predominant.[7] This equilibrium is a

fundamental aspect of its chemical reactivity.

Keto Form (Isocyanuric Acid) Enol Form (Cyanuric Acid)

Tautomerization
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Caption: Tautomeric equilibrium of Cyanuric Acid.

Interaction with Melamine
Cyanuric acid and melamine interact through extensive hydrogen bonding to form a highly

insoluble crystalline complex known as melamine cyanurate.[8] This interaction is of significant

interest in toxicology, particularly in the context of food safety, as the formation of these crystals

in renal tubules can lead to kidney failure.[8][9]
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Caption: Interaction of Cyanuric Acid and Melamine.

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural elucidation and quantification of

chemical compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C-NMR spectroscopy is a powerful tool for confirming the isotopic labeling of Cyanuric acid-
13C3. The spectrum will show a single peak corresponding to the three equivalent carbon

atoms in the triazine ring, with its chemical shift providing information about the electronic

environment of the carbon atoms. A published ¹³C-NMR spectrum of ¹³C-labeled cyanuric acid

confirms its structure.[10]

Mass Spectrometry (MS)
Cyanuric acid-13C3 is well-suited for analysis by mass spectrometry. Due to the incorporation

of three ¹³C atoms, its mass spectrum will exhibit a molecular ion peak (M+) at m/z 132, which

is 3 mass units higher than that of unlabeled cyanuric acid (m/z 129). This mass shift is the

basis for its use as an internal standard in isotope dilution mass spectrometry methods for the

accurate quantification of cyanuric acid in various matrices.[6]

Applications in Research and Development
The primary application of Cyanuric acid-13C3 is as an internal standard in analytical

methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the

detection and quantification of melamine and cyanuric acid in food products and biological

samples.[6] Its use improves the accuracy and precision of these methods by correcting for

matrix effects and variations in instrument response. Furthermore, as a stable isotope-labeled

compound, it can be used as a tracer in metabolic and pharmacokinetic studies to investigate

the absorption, distribution, metabolism, and excretion of cyanuric acid in biological systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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